Cas no 400752-08-1 (3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl-)
400752-08-1 structure
Product Name:3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl-
CAS No:400752-08-1
MF:C8H4BrN3
MW:222.041460037231
CID:925252
PubChem ID:45123376
Update Time:2025-04-19
3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl-
- 3,4-Pyridinedicarbonitrile,2-bromo-6-methyl-
- 2-bromo-6-methylpyridine-3,4-dicarbonitrile
- 400752-08-1
-
- Inchi: 1S/C8H4BrN3/c1-5-2-6(3-10)7(4-11)8(9)12-5/h2H,1H3
- InChI Key: HAECOFXEFSYOEQ-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C(C#N)=CC(C)=N1
Computed Properties
- Exact Mass: 220.95886g/mol
- Monoisotopic Mass: 220.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 60.5Ų
3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
400752-08-1 (3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl-) Related Products
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